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Compound of Interest

Compound Name: RLA8

Cat. No.: B1193565 Get Quote

The term "RLA8" does not correspond to a standardized, officially recognized name for a

specific biological target in widely used protein and gene databases. It is likely an alias, a

typographical error, or a specific designation used within a particular research context that is

not universally indexed. In-depth investigation into scientific literature and databases suggests

three plausible candidates that "RLA8" may refer to: Rpl8 (Ribosomal protein L8), LRP8 (Low-

density lipoprotein receptor-related protein 8), or RalA (Ras-like protein A). Each of these

proteins has distinct biological roles, targets, and interactions.

This guide provides a high-level overview of these three potential proteins to aid in the

identification of the intended target of interest. Once the specific protein is clarified, a

comprehensive technical guide with detailed quantitative data, experimental protocols, and

signaling pathway diagrams can be developed.

Potential Candidate 1: Rpl8 (Ribosomal protein L8)
Ribosomal protein L8 (Rpl8) is a component of the 60S large ribosomal subunit, playing a

fundamental role in protein synthesis. Beyond its canonical function in translation, emerging

evidence suggests extraribosomal functions for Rpl8, implicating it in the regulation of gene

expression and cellular processes such as apoptosis.

Key Biological Roles and Interactions:

Protein Translation: As a structural constituent of the ribosome, Rpl8 is integral to the

process of translating mRNA into protein.
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Gene Expression and Splicing: Studies have shown that Rpl8 can influence the expression

and alternative splicing of genes involved in cancer-related pathways.[1]

Apoptosis: Overexpression of Rpl8 has been observed to promote apoptosis in certain

cancer cell lines.[1]

Cancer Association: Rpl8 has been identified as a tumor antigen in ovarian cancer and its

expression levels have been associated with various other cancers.[1][2]

Potential Candidate 2: LRP8 (Low-density
lipoprotein receptor-related protein 8)
Low-density lipoprotein receptor-related protein 8 (LRP8), also known as Apolipoprotein E

Receptor 2 (ApoER2), is a cell surface receptor belonging to the LDL receptor family. It is

involved in a wide array of physiological processes, from neuronal development to lipid

metabolism, and has been implicated in both neurodegenerative diseases and cancer.

Key Biological Roles and Interactions:

Neuronal Migration and Synaptic Plasticity: LRP8 is a critical receptor for Reelin, a protein

essential for proper neuronal migration during brain development. The LRP8-Reelin signaling

pathway is also crucial for synaptic plasticity, learning, and memory.

Lipid Metabolism: As a member of the LDL receptor family, LRP8 is involved in the

endocytosis of lipoproteins, including those containing Apolipoprotein E (ApoE).

Cancer Progression: LRP8 expression has been linked to the progression of several

cancers, including breast, gastric, prostate, and lung cancer.[3][4] It can influence cell

migration and proliferation through pathways such as the Wnt/β-catenin signaling pathway.

[4]

Neurodegenerative Diseases: Given its role as a receptor for ApoE, a major genetic risk

factor for Alzheimer's disease, LRP8 is an active area of research in neurodegeneration.[3]

Potential Candidate 3: RalA (Ras-like protein A)
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RalA is a small GTPase that belongs to the Ras superfamily. It acts as a molecular switch,

cycling between an active GTP-bound state and an inactive GDP-bound state to regulate a

variety of cellular processes. RalA is a key downstream effector of Ras and has been

implicated in cancer cell survival, proliferation, and metastasis.

Key Biological Roles and Interactions:

Vesicle Trafficking: RalA plays a significant role in regulating vesicle transport, including

exocytosis and endocytosis.

Cytoskeletal Dynamics: It is involved in the regulation of the actin cytoskeleton, influencing

cell shape and motility.

Cancer: As a critical mediator of Ras signaling, RalA is often dysregulated in cancer. It can

have distinct or sometimes opposing roles to its close homolog RalB, depending on the

cancer type.[5] Its functions in cancer include promoting survival, invasion, and metastasis.

Cellular Proliferation and Survival: RalA signaling pathways influence cell proliferation and

survival by modulating the activity of various downstream effectors.

To proceed with a detailed technical guide, please clarify which of these proteins—Rpl8, LRP8,

or RalA—is the intended "RLA8" of interest. This will enable the targeted collection and

presentation of specific biological targets, protein-protein interactions, quantitative data,

experimental methodologies, and the generation of accurate signaling pathway diagrams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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